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Compound of Interest

Compound Name: 2-Fluorophenyl isothiocyanate

Cat. No.: B1581804

An In-depth Technical Guide to 2-Fluorophenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Fluorophenyl isothiocyanate, a key building block in organic synthesis. The
information is curated for researchers, scientists, and professionals in drug development,
offering detailed data, experimental protocols, and visualizations to support its application in the
laboratory and beyond.

Core Physical and Chemical Properties

2-Fluorophenyl isothiocyanate is a halogenated organic compound that serves as a versatile
reagent in the synthesis of various biologically active molecules. Its physical state is a liquid,
appearing as a clear colorless to yellow or orange substance.[1]
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Property Value Source
CAS Number 38985-64-7 [21[3][41[5]
Molecular Formula C7H4FNS [3]
Molecular Weight 153.18 g/mol [21[31[4]
InChi Key OAGDRIUTLPDSMJ- o]
UHFFFAOYSA-N
SMILES String FclccceccIN=C=S [2]
EC Number 254-237-1 [2][5]
MDL Number MFCDO00004800 [2]
Property Value Source
Physical Form Liquid [1112]

Appearance

Clear colorless to yellow or

orange

[1]

Density

1.248 g/mL at 25 °C

[2]

Refractive Index (n20/D)

1.6254

[2]

Flash Point 97 °C (206.6 °F) - closed cup [2]
Assay =96.0% (GC), 98% [11[2]
Identification Conforms (FTIR) [1]

Experimental Protocols

The synthesis of 2-Fluorophenyl isothiocyanate can be achieved through several methods.

Below are detailed protocols for common laboratory-scale and industrial-scale preparations.

This method is favored for laboratory-scale synthesis as it avoids the direct handling of highly

toxic phosgene gas.[6] It involves the reaction of 2-fluoroaniline with triphosgene.
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Materials:

e 2-fluoroaniline

o Triphosgene

e Anhydrous dichloromethane (DCM)

» Triethylamine (TEA) or other suitable base

» Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon
manifold)

e Magnetic stirrer and heating mantle
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a reflux condenser under an inert atmosphere (N2 or Ar), dissolve 2-
fluoroaniline in anhydrous DCM.

e Cool the solution to 0 °C using an ice bath.
 In a separate flask, prepare a solution of triphosgene in anhydrous DCM.

» Slowly add the triphosgene solution to the stirred 2-fluoroaniline solution via the dropping
funnel over a period of 30-60 minutes.

 After the addition is complete, slowly add triethylamine to the reaction mixture to act as a
base.

» Allow the reaction to warm to room temperature and stir for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Upon completion, the reaction mixture is typically filtered to remove any precipitated salts.

¢ The filtrate is then concentrated under reduced pressure.
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e The crude product is purified by vacuum distillation to yield pure 2-Fluorophenyl
isothiocyanate.

Note: This reaction must be performed in a well-ventilated fume hood due to the hazardous
nature of the reagents.

This method is often used for larger-scale industrial production and involves the thermal
decomposition of azomethines in the presence of isocyanate precursors.[6]

Materials:

2-fluoroaniline

An appropriate aldehyde or ketone to form the azomethine (Schiff base)

Isocyanate precursor

High-temperature reaction vessel

Distillation apparatus

Procedure:

o Synthesize the azomethine (Schiff base) by reacting 2-fluoroaniline with an appropriate
aldehyde or ketone, typically with removal of water.

 In a high-temperature reactor, the purified azomethine is heated in the presence of an
isocyanate precursor.

o The thermal decomposition and interchange reaction occur at elevated temperatures to form
2-Fluorophenyl isothiocyanate.

e The product is isolated from the reaction mixture, typically by distillation under reduced
pressure.

Note: This method requires specialized high-temperature equipment and careful control of
byproducts.[6]
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Chemical Reactivity and Applications

The isothiocyanate functional group (-N=C=S) is highly electrophilic at the central carbon atom,
making it susceptible to nucleophilic attack. This reactivity is the basis for its primary application
in the synthesis of thiourea derivatives.

A common application is the synthesis of acylthiosemicarbazides.

2-Fluorophenyl isothiocyanate readily reacts with primary amines to form N,N'-disubstituted
thioureas. This reaction is fundamental to its use as a building block in medicinal chemistry for
creating molecules with potential biological activity.

Reactants

2-Fluorophenyl +
isothiocyanate Product

N-(2-Fluorophenyl)-N'-(R')-thiourea

Primary Amine
(R'-NH2)

Click to download full resolution via product page
Caption: Reaction of 2-Fluorophenyl isothiocyanate with a primary amine.

Visualized Synthesis Workflow

The following diagram illustrates a generalized workflow for the laboratory synthesis of 2-
Fluorophenyl isothiocyanate from 2-fluoroaniline.
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Caption: Laboratory synthesis workflow for 2-Fluorophenyl isothiocyanate.
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Safety and Handling

2-Fluorophenyl isothiocyanate is a hazardous chemical and must be handled with
appropriate safety precautions.

Hazard Class Category
Skin Corrosion/Irritation 1B
Serious Eye Damage/Eye Irritation 1

Specific target organ toxicity, single exposure

(Respiratory tract irritation)

Source:[2][7]

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[2][7]
o H335: May cause respiratory irritation.[2][7]

Precautionary Statements: Users should adhere to the precautionary statements outlined in the
safety data sheet (SDS), including wearing appropriate personal protective equipment (PPE)
such as faceshields, gloves, and goggles.[2] All handling should be conducted in a well-
ventilated area or fume hood.

Storage: Store in a combustible, corrosive hazardous materials area.[2] The material is
moisture-sensitive.[8]

Conclusion

2-Fluorophenyl isothiocyanate is a valuable reagent in organic and medicinal chemistry,
primarily utilized for its ability to form thiourea derivatives. This guide provides essential
physical, chemical, and safety data to enable its effective and safe use in a research and
development setting. The detailed experimental protocols and visualized reaction pathways
offer a practical resource for scientists engaged in synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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